Cas no 2228974-96-5 (3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 2228974-96-5
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• CID: 5946205
• PubChem ID: 165629934
• Update Time: 2025-06-13

3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one
• EN300-1958053
• 2228974-96-5

• Inchi： 1S/C10H8ClF3O2/c1-16-7-3-2-6(8(11)5-7)4-9(15)10(12,13)14/h2-3,5H,4H2,1H3
• InChI Key： XCZSOYHFYANAIN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C(F)(F)F)=O)OC

Computed Properties

• Exact Mass: 252.0164917g/mol
• Monoisotopic Mass: 252.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one

Introduction to 3-(2-Chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2228974-96-5)

3-(2-Chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one, also known by its CAS number 2228974-96-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chlorinated and methoxylated aromatic ring and a trifluoromethylated ketone moiety. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and intermediates.

The chemical structure of 3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one can be represented as follows: C₁₀H₈ClF₃O₂. The presence of the trifluoromethyl group (CF₃) and the methoxy substituent (OCH₃) on the aromatic ring imparts specific electronic and steric properties to the molecule. These properties are crucial for its biological activity and pharmacological profile.

In recent years, the study of fluorinated compounds has become increasingly important due to their unique properties and potential applications in drug discovery. Fluorine atoms can significantly influence the lipophilicity, metabolic stability, and binding affinity of molecules, making them valuable in the design of potent and selective drugs. The compound 3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one is no exception. Its trifluoromethyl group enhances its lipophilicity and metabolic stability, which are essential for improving drug-like properties.

The chloro substituent on the aromatic ring further contributes to the compound's unique characteristics. Chlorine atoms can modulate the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. This makes 3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one a promising candidate for various therapeutic applications.

In terms of synthesis, 3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one can be prepared through a series of well-established chemical reactions. One common synthetic route involves the reaction of 2-chloro-4-methoxybenzaldehyde with trifluoroacetyl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. The synthetic process is well-documented in the literature and has been optimized for large-scale production.

The biological activity of 3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory activity against various enzymes and receptors involved in disease pathways. For example, it has been reported to inhibit the activity of certain kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a potential lead compound for the development of new therapeutic agents.

In addition to its enzymatic inhibition properties, 3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one has also shown promise as an intermediate in the synthesis of more complex molecules. Its reactivity and functional groups make it an attractive starting material for further chemical modifications. This versatility is particularly valuable in drug discovery programs where rapid access to diverse chemical structures is essential.

The safety profile of 3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one has been evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity (NCE), further safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, 3-(2-chloro-4-methoxyphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2228974-96-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent or intermediate in drug synthesis. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.